4-Piperidinone, 3,5-bis[[4-(diethylamino)phenyl]methylene]-1-methyl-

• CAS RN: 4367-02-6
• Molecular Formula: C28H37N3O
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 3,5-bis[[4-(diethylamino)phenyl]methylidene]-1-methylpiperidin-4-one
• InChI: InChI=1S/C28H37N3O/c1-6-30(7-2)26-14-10-22(11-15-26)18-24-20-29(5)21-25(28(24)32)19-23-12-16-27(17-13-23)31(8-3)9-4/h10-19H,6-9,20-21H2,1-5H3
• InChI Key: CSZGWTIIEDCAOM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C2CN(CC(=CC3=CC=C(C=C3)N(CC)CC)C2=O)C

Description

4-Piperidinone, 3,5-bis[[4-(diethylamino)phenyl]methylene]-1-methyl- is a useful research compound. Its molecular formula is C28H37N3O and its molecular weight is 431.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Two grams (17.7 mmoles) of N-methyl-4-piperidone and 6.26 g (35.4 mmoles) of p-N,N-diethylaminobenzaldehyde were introduced into a 100 ml eggplant type flask, to which was added a solution of 0.5 g of sodium hydroxide in 50 ml methanol. The contents of the flask equipped with a reflux condenser were heated under reflux for about one hour with stirring by means of a magnetic stirrer. After allowing the reaction mixture to cool, the deposited organge-colored crystalline product was collected by filtration and thoroughly washed with methanol. Then, it was purified by recrystallization from benzene/chloroform.

Synthesis routes and methods II

Procedure details

1-methyl-4-piperidone (2.25 g) and 7.1 g of p-diethylamino-benzaldehyde were added to a solution of 4 g potassium hydroxide in 50 ml methanol. The reaction mixture was heated at reflex 31/2 hours and allowed to stand at room temperature overnight. The product was collected and recrystallized from 700 ml acetonitrile. The UV spectra of the isolated product was consistent with the structure of the titled compound.